![molecular formula C10H9ClO2 B6227166 2-[(2-chlorophenyl)methyl]prop-2-enoic acid CAS No. 872783-51-2](/img/no-structure.png)
2-[(2-chlorophenyl)methyl]prop-2-enoic acid
Overview
Description
2-[(2-chlorophenyl)methyl]prop-2-enoic acid, also known as 2-chloro-2-methylpropionic acid (CMPA), is a chlorinated carboxylic acid that has been studied for its potential application in a variety of scientific research fields. CMPA has been used in studies on the biochemistry and physiology of various organisms, as well as in laboratory experiments to investigate its potential use as a pharmaceutical or industrial compound.
Scientific Research Applications
CMPA has been studied for its potential application in a variety of scientific research fields, including biochemistry and physiology, toxicology, and pharmacology. CMPA has been used in studies to investigate the biochemical and physiological effects of various compounds, as well as to evaluate the toxicity of certain chemicals. In addition, CMPA has been used in laboratory experiments to study its potential use as a pharmaceutical or industrial compound.
Mechanism of Action
CMPA is believed to act as a competitive inhibitor of the enzyme aconitase, which is involved in the Krebs cycle. Aconitase is an iron-sulfur protein that catalyzes the conversion of citrate to isocitrate, a reaction that is essential for the production of energy in cells. CMPA binds to the active site of aconitase and blocks the conversion of citrate to isocitrate, thus inhibiting the Krebs cycle.
Biochemical and Physiological Effects
CMPA has been shown to have a variety of biochemical and physiological effects. In animal studies, CMPA has been found to inhibit the growth of certain types of tumors, as well as to inhibit the proliferation of certain types of cells. In addition, CMPA has been found to cause a decrease in the levels of certain hormones, such as cortisol and testosterone, and to reduce inflammation.
Advantages and Limitations for Lab Experiments
CMPA has several advantages for use in laboratory experiments. It is a relatively inexpensive compound, and it is readily available. In addition, CMPA is relatively stable and can be stored for long periods of time. However, there are some limitations to using CMPA in laboratory experiments. For example, CMPA is a relatively weak inhibitor of aconitase, and it can be easily metabolized by the body.
Future Directions
Future research on CMPA could focus on its potential use as a pharmaceutical or industrial compound. Studies could be conducted to investigate the effects of CMPA on various diseases, as well as its potential for use in the development of new drugs or therapies. In addition, further research could be conducted to investigate the biochemical and physiological effects of CMPA, as well as its potential toxicity. Finally, studies could be conducted to investigate the potential mechanisms of action of CMPA, as well as its potential interactions with other compounds.
Synthesis Methods
CMPA can be synthesized by the reaction of 2-[(2-chlorophenyl)methyl]prop-2-enoic acidethylpropene with acetic anhydride in the presence of a catalyst. The reaction is conducted at a temperature of 80-90°C and yields a white crystalline solid, which is then purified by recrystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-[(2-chlorophenyl)methyl]prop-2-enoic acid involves the reaction of 2-chlorobenzyl chloride with propargyl alcohol to form 2-[(2-chlorophenyl)methyl]prop-2-yn-1-ol, which is then oxidized to 2-[(2-chlorophenyl)methyl]prop-2-en-1-ol using Jones reagent. The resulting alcohol is then treated with potassium hydroxide to form the final product, 2-[(2-chlorophenyl)methyl]prop-2-enoic acid.", "Starting Materials": [ "2-chlorobenzyl chloride", "propargyl alcohol", "Jones reagent", "potassium hydroxide" ], "Reaction": [ "Step 1: React 2-chlorobenzyl chloride with propargyl alcohol in the presence of a base such as potassium carbonate to form 2-[(2-chlorophenyl)methyl]prop-2-yn-1-ol.", "Step 2: Oxidize 2-[(2-chlorophenyl)methyl]prop-2-yn-1-ol to 2-[(2-chlorophenyl)methyl]prop-2-en-1-ol using Jones reagent.", "Step 3: Treat 2-[(2-chlorophenyl)methyl]prop-2-en-1-ol with potassium hydroxide to form 2-[(2-chlorophenyl)methyl]prop-2-enoic acid." ] } | |
CAS RN |
872783-51-2 |
Product Name |
2-[(2-chlorophenyl)methyl]prop-2-enoic acid |
Molecular Formula |
C10H9ClO2 |
Molecular Weight |
196.6 |
Purity |
95 |
Origin of Product |
United States |
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